Cas no 2171890-45-0 (1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile)

• Product Name: 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile
• CAS No: 2171890-45-0
• MF: C₉H₁₂N₂
• MW: 148.204981803894
• CID: 6449172
• PubChem ID: 165779364
• Update Time: 2025-06-14

1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile
• 2171890-45-0
• EN300-1615168

• Inchi： 1S/C9H12N2/c1-4-9(2,3)11-6-8(5-10)7-11/h1,8H,6-7H2,2-3H3
• InChI Key： MXSQWTQFLSPJCN-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CC(C#N)C1

Computed Properties

• Exact Mass: 148.100048391g/mol
• Monoisotopic Mass: 148.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 27Ų

Additional information on 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile

Comprehensive Overview of 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile (CAS No. 2171890-45-0)

The compound 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile (CAS No. 2171890-45-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring an azetidine ring and a carbonitrile functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its modular framework can be leveraged to develop novel therapeutics targeting various diseases.

One of the key reasons for the growing interest in 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile is its role in click chemistry and bioorthogonal reactions. These reactions are widely used in bioconjugation and labeling techniques, which are critical in modern drug development and diagnostic tools. The presence of the alkyne group in the molecule allows for efficient coupling with azides, a reaction that is highly favored due to its selectivity and mild reaction conditions.

In addition to its pharmaceutical applications, 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile is also being explored in material science. Its rigid azetidine core and polar carbonitrile group contribute to the development of advanced polymers with tailored properties. These materials are being investigated for use in coatings, adhesives, and even electronic components, where stability and performance are paramount.

The synthesis of 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile typically involves multi-step organic reactions, including the formation of the azetidine ring and subsequent functionalization. Researchers are continually optimizing these processes to improve yield and purity, which are essential for scaling up production. Recent advancements in catalytic methods have also made the synthesis more sustainable, aligning with the global push toward green chemistry.

From a regulatory perspective, 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile is not classified as a hazardous substance under current guidelines. However, proper handling and storage are recommended to ensure safety and stability. The compound's physicochemical properties, such as solubility and melting point, are well-documented, providing valuable data for formulators and researchers.

The demand for 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile is expected to rise as its applications expand into new areas. For instance, its potential use in proteolysis-targeting chimeras (PROTACs) is a hot topic in medicinal chemistry. PROTACs are a revolutionary approach to drug development, and the compound's structural features make it a promising candidate for designing these bifunctional molecules.

Another area of interest is the compound's role in peptide mimetics. The azetidine ring can mimic peptide bonds, enabling the creation of stable analogs that resist enzymatic degradation. This property is particularly valuable in the development of peptide-based therapeutics, which often face challenges related to bioavailability and stability.

In summary, 1-(2-methylbut-3-yn-2-yl)azetidine-3-carbonitrile (CAS No. 2171890-45-0) is a versatile and highly functionalized compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structure and reactivity profile make it a valuable tool for researchers aiming to innovate in these fields. As scientific understanding and technological capabilities advance, the compound's potential is likely to be further unlocked, driving continued interest and investment.